molecular formula C21H19NO2 B5695150 N-(2-ethoxyphenyl)-2-biphenylcarboxamide

N-(2-ethoxyphenyl)-2-biphenylcarboxamide

Cat. No. B5695150
M. Wt: 317.4 g/mol
InChI Key: LQRVHFGFQCYQFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-ethoxyphenyl)-2-biphenylcarboxamide, also known as O-2050, is a synthetic cannabinoid compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in various physiological processes such as pain sensation, inflammation, and immune function.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-biphenylcarboxamide is primarily through its interaction with the cannabinoid receptors CB1 and CB2. These receptors are part of the endocannabinoid system, which is involved in various physiological processes such as pain sensation, inflammation, and immune function. N-(2-ethoxyphenyl)-2-biphenylcarboxamide acts as an agonist of these receptors, which results in the activation of downstream signaling pathways and the modulation of various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-ethoxyphenyl)-2-biphenylcarboxamide are primarily related to its interaction with the cannabinoid receptors CB1 and CB2. These receptors are widely distributed throughout the body and are involved in various physiological processes. Activation of these receptors by N-(2-ethoxyphenyl)-2-biphenylcarboxamide results in the modulation of pain sensation, inflammation, immune function, and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-ethoxyphenyl)-2-biphenylcarboxamide in lab experiments is its potency and selectivity for the cannabinoid receptors CB1 and CB2. This compound is a highly potent agonist of these receptors, which allows for the precise modulation of downstream signaling pathways. Additionally, N-(2-ethoxyphenyl)-2-biphenylcarboxamide is relatively easy to synthesize and purify, which makes it a convenient compound for lab experiments.
One of the limitations of using N-(2-ethoxyphenyl)-2-biphenylcarboxamide in lab experiments is its potential for off-target effects. While this compound is highly selective for the cannabinoid receptors CB1 and CB2, it may still interact with other receptors or signaling pathways, which could confound experimental results. Additionally, the effects of N-(2-ethoxyphenyl)-2-biphenylcarboxamide may vary depending on the experimental model or system used, which could limit the generalizability of the results.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-2-biphenylcarboxamide. One area of research is in the development of novel therapeutic agents based on this compound. The potent analgesic and anti-inflammatory properties of N-(2-ethoxyphenyl)-2-biphenylcarboxamide make it a promising candidate for the treatment of chronic pain conditions and inflammatory diseases.
Another area of research is in the elucidation of the molecular mechanisms underlying the effects of N-(2-ethoxyphenyl)-2-biphenylcarboxamide. While the compound is known to interact with the cannabinoid receptors CB1 and CB2, the downstream signaling pathways and molecular targets involved in its effects are not fully understood. Further research is needed to identify these targets and pathways, which could lead to the development of more selective and potent therapeutic agents.
Conclusion:
N-(2-ethoxyphenyl)-2-biphenylcarboxamide is a synthetic cannabinoid compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in various physiological processes such as pain sensation, inflammation, and immune function. While there is still much to learn about the molecular mechanisms underlying the effects of N-(2-ethoxyphenyl)-2-biphenylcarboxamide, this compound holds promise as a novel therapeutic agent for the treatment of chronic pain conditions and inflammatory diseases.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-2-biphenylcarboxamide involves the reaction between 2-biphenylcarboxylic acid and 2-ethoxyaniline in the presence of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran under reflux conditions. The resulting product is purified by column chromatography to obtain pure N-(2-ethoxyphenyl)-2-biphenylcarboxamide.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-biphenylcarboxamide has been extensively studied for its potential therapeutic applications. One of the main areas of research is in the treatment of pain and inflammation. Studies have shown that N-(2-ethoxyphenyl)-2-biphenylcarboxamide is a potent analgesic and anti-inflammatory agent, which may be useful in the treatment of chronic pain conditions such as neuropathic pain and arthritis.
Another area of research is in the treatment of cancer. N-(2-ethoxyphenyl)-2-biphenylcarboxamide has been shown to have anti-cancer properties, particularly in the treatment of breast cancer. Studies have demonstrated that this compound inhibits the growth and proliferation of breast cancer cells by inducing apoptosis and cell cycle arrest.

properties

IUPAC Name

N-(2-ethoxyphenyl)-2-phenylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19NO2/c1-2-24-20-15-9-8-14-19(20)22-21(23)18-13-7-6-12-17(18)16-10-4-3-5-11-16/h3-15H,2H2,1H3,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQRVHFGFQCYQFM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)C2=CC=CC=C2C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

8.5 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47196869
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N-(2-ethoxyphenyl)biphenyl-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.